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Cat. No.: S599513

Get Quote

Property Category Specification Research Applications

| Basic Identifiers | CAS Number: 1731-88-0 Molecular Formula: C₁₄H₂₈O₂ Molecular Weight: 228.37

g/mol [1] [2] | Lipidomics studies & metabolic pathway analysis [1] | | Structural Class | Saturated Fatty

Acid Methyl Ester (FAME) [2] | Model compound in biodiesel production research [1] [2] | | Solubility |

DMSO: ≥21 mg/mL Ethanol: ≥15.6 mg/mL (with ultrasonic) Water: Insoluble [2] | Substrate for lipase &

esterase activity/kinetic studies [1] | | Physical Form | Liquid (typically stored at -20°C) [2] | Organic

synthesis precursor (flavors, fragrances, biopolymers) [1] |

Detailed Experimental Protocol: Lipase Activity Assay
with Methyl Tridecanoate

While a direct protocol for methyl tridecanoate was not found in the search results, the following

methodology adapts general lipase assay principles for this specific substrate.

Reagent Preparation
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Substrate Stock Solution (100 mM): Dissolve 22.8 mg of methyl tridecanoate in 1 mL of a suitable

organic solvent like DMSO or ethanol [2].
Assay Buffer (100 mM Tris-HCl): Prepare buffer at pH 8.0, containing 0.15 M NaCl. Supplement

with 1.5% fatty-acid-free BSA to bind released fatty acids [3].
Enzyme Solution: Prepare the lipase of interest in a suitable storage buffer. Keep on ice until use.

Assay Procedure

In a suitable reaction tube, mix 970 µL of assay buffer with 10 µL of the 100 mM methyl tridecanoate
stock solution. The final substrate concentration is approximately 1 mM.
Pre-incubate the mixture for 5 minutes at the desired temperature (e.g., 37°C).

Initiate the reaction by adding 20 µL of the enzyme solution. Mix thoroughly but gently.
Incubate the reaction mixture for a predetermined time (e.g., 10-60 minutes).

Terminate the reaction by adding 2 mL of an organic solvent like chloroform:methanol (2:1 v/v) or by
heating at 95°C for 5 minutes.

Detection and Analysis

Separation and Quantification: Analyze the reaction mixture using Gas Chromatography (GC) or
GC-Mass Spectrometry (GC-MS). These techniques directly separate and quantify the remaining

methyl tridecanoate and the reaction product (tridecanoic acid).
Alternative Continuous Assay: For a real-time, homogeneous assay, the principle of a fluorogenic

substrate can be employed [3]. While methyl tridecanoate is not fluorescent, a similar FAME
substrate can be synthesized with a fluorescent dye (like BODIPY) at the sn-1 position and a

quencher at the sn-2 position. Hydrolysis by lipase releases the fluorescent fatty acid, allowing for
continuous monitoring of the reaction. The assay conditions (buffer, salts, temperature) would be

similar to those described above.

Kinetic Parameter Determination and Experimental
Optimization

The workflow for determining the kinetic parameters of a lipase using methyl tridecanoate involves a

structured process of experimentation and data analysis, as outlined below.
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Start: Kinetic Parameter
Determination

1. Perform initial rate
measurements

2. Vary substrate concentration
(Methyl Tridecanoate)

3. Measure initial velocity
(v₀) for each [S]

Statistical Optimization
(RSM, Box-Behnken)

For process
optimization

4. Fit v₀ vs [S] data to
Michaelis-Menten model

5. Extract kinetic parameters
Vₘₐₓ and Kₘ

Obtained Kinetic Parameters

Key Factors:
Temperature, pH,

Enzyme Load, Time

Identifies
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Quantitative Data Analysis
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Model Fitting: The initial velocity (v₀) data obtained at different substrate concentrations ([S]) are fit

to the Michaelis-Menten model (v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])) to determine the maximal velocity (Vₘₐₓ)
and the Michaelis constant (Kₘ) [4].

Advanced Modeling: For more complex reactions like esterification, a simplified ping-pong bi-bi
mechanism model can be applied. This involves nonlinear curve fitting to estimate multiple kinetic

parameters simultaneously [5].

Experimental Optimization

Statistical Design: Response Surface Methodology (RSM), such as a Box-Behnken Design, can
systematically optimize reaction conditions [4] [6].

Critical Factors: Key parameters to optimize include:
Temperature: Often optimized between 30°C and 50°C [4] [6].

pH: Typically explored in the range of 7.0 to 9.0 for many lipases [6].
Enzyme Load: Expressed in units of activity [4].

Incubation Time: Determined based on the enzyme's activity [6].

Research Applications and Context

Methyl tridecanoate serves as a model substrate in diverse research areas due to its defined structure and

properties.

Enzyme Kinetics and Specificity: It is used to investigate the fundamental activity, selectivity, and

kinetic parameters of lipases and esterases from various sources [1].
Biocatalyst Screening and Optimization: Researchers employ it as a standard substrate to screen

novel lipase-producing bacterial isolates (e.g., from the Bacillus genus) and to optimize their
production conditions via submerged fermentation [6].

Industrial Process Development: It acts as a representative medium-chain fatty acid ester in
studies aimed at developing enzymatic processes for biodiesel production and the synthesis of

oleochemicals [1].

Troubleshooting and Technical Notes

Solubility Constraints: Due to its hydrophobic nature, ensuring proper solubilization of methyl
tridecanoate in the aqueous assay buffer is critical. The use of solvents like DMSO and detergents is

essential, but their potential inhibitory effects on the enzyme should be tested [3] [2].
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Defining a Unit of Activity: One unit of lipase activity can be defined as the amount of enzyme that

hydrolyzes 1 μmol of methyl tridecanoate per minute under standard assay conditions (e.g., specific
pH and temperature).

Blank Controls: Always include appropriate controls, such as a no-enzyme blank, to account for any
non-enzymatic hydrolysis of the substrate.

Lipase Source Considerations: Be aware that lipase activity can be influenced by activators (e.g.,
apoC-II) or inhibitors present in biological samples like plasma. Specific inhibitors or antibodies can

be used to determine the activity of a particular lipase in a mixture [3].

Conclusion

Methyl tridecanoate is a valuable saturated fatty acid methyl ester that provides a well-defined model

substrate for lipase assays. Its application spans basic enzymology, biocatalyst discovery, and industrial

process development. The successful application of this protocol relies on careful attention to substrate

solubility, systematic optimization of reaction conditions using statistical designs, and the use of appropriate

analytical methods for accurate quantification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Methyl Tridecanoate: Chemical Properties & Applications].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b599513#methyl-

tridecanoate-substrate-for-lipase-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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